Cas no 2649063-34-1 (2-isothiocyanato-4-methylpentanoic acid)

• Product Name: 2-isothiocyanato-4-methylpentanoic acid
• CAS No: 2649063-34-1
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 6529816
• PubChem ID: 54327038
• Update Time: 2025-05-21

2-isothiocyanato-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-isothiocyanato-4-methylpentanoic acid
• 2649063-34-1
• EN300-1458800

• Inchi： 1S/C7H11NO2S/c1-5(2)3-6(7(9)10)8-4-11/h5-6H,3H2,1-2H3,(H,9,10)
• InChI Key： SVRMIPGWFQYMOJ-UHFFFAOYSA-N
• SMILES： S=C=NC(C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 173.05104977g/mol
• Monoisotopic Mass: 173.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.8Ų

Additional information on 2-isothiocyanato-4-methylpentanoic acid

Recent Advances in the Study of 2-Isothiocyanato-4-methylpentanoic Acid (CAS: 2649063-34-1)

2-Isothiocyanato-4-methylpentanoic acid (CAS: 2649063-34-1) is a bioactive compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activities, particularly in the context of cancer therapy and anti-inflammatory applications. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, pharmacological effects, and future research directions.

The synthesis of 2-isothiocyanato-4-methylpentanoic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These efforts have facilitated a better understanding of its structural attributes, which are critical for its biological activity. The compound's isothiocyanate functional group is particularly noteworthy, as it is known to interact with cellular thiols, leading to the modulation of various signaling pathways.

In terms of biological activity, 2-isothiocyanato-4-methylpentanoic acid has demonstrated promising results in preclinical studies. For instance, it has been shown to exhibit potent anti-proliferative effects against several cancer cell lines, including breast, lung, and colon cancer. The compound's ability to induce apoptosis and inhibit cell cycle progression has been attributed to its interaction with key proteins involved in these processes. Additionally, recent research has explored its anti-inflammatory properties, suggesting potential applications in the treatment of chronic inflammatory diseases.

One of the most significant findings in recent years is the compound's role in modulating the Nrf2-Keap1 pathway, which is involved in cellular defense mechanisms against oxidative stress. By activating this pathway, 2-isothiocyanato-4-methylpentanoic acid has been shown to enhance the expression of antioxidant enzymes, thereby protecting cells from oxidative damage. This mechanism has implications for both cancer prevention and the treatment of neurodegenerative diseases, where oxidative stress plays a critical role.

Despite these promising results, challenges remain in the clinical translation of 2-isothiocyanato-4-methylpentanoic acid. Issues such as bioavailability, stability, and potential toxicity need to be addressed through further research. Recent studies have begun to explore formulation strategies, including the development of prodrugs and nanoparticle-based delivery systems, to overcome these limitations. These advancements are expected to pave the way for future clinical trials and potential therapeutic applications.

In conclusion, 2-isothiocyanato-4-methylpentanoic acid (CAS: 2649063-34-1) represents a promising candidate for the development of novel therapeutics in oncology and inflammation. Its unique chemical properties and multifaceted biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological profile and exploring its potential in combination therapies, which could further enhance its therapeutic efficacy.